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Compound of Interest

Compound Name: 2,3-Dichlorobenzyl alcohol

Cat. No.: B150960

An in-depth technical guide on 2,3-Dichlorobenzyl alcohol (CAS Number: 38594-42-2) is
provided for researchers, scientists, and drug development professionals. This document
synthesizes available data on its chemical properties, synthesis, and applications, while noting
the distinction between this isomer and the more extensively studied 2,4-Dichlorobenzyl
alcohol.

Chemical Identity and Properties

2,3-Dichlorobenzyl alcohol, also known by its IUPAC name (2,3-dichlorophenyl)methanal, is
a halogenated aromatic alcohol.[1][2] It exists as a white crystalline powder or solid at room
temperature.[1][3] While it is noted to have mildly antiseptic properties, a significant body of
research on its biological activity is lacking, especially in comparison to its isomer, 2,4-
Dichlorobenzyl alcohol, which is a common active ingredient in antiseptic throat lozenges.[1][4]

[5]

Physicochemical Data

Quantitative data for 2,3-Dichlorobenzyl alcohol is summarized in the table below. This
information is critical for its application in experimental settings, including solubility and reaction
condition considerations.
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Property Value Reference(s)
CAS Number 38594-42-2 [1]
Molecular Formula C7HeCI20 [3]
Molecular Weight 177.03 g/mol [1]
IUPAC Name (2,3-dichlorophenyl)methanol [1]
Appearance White crystalline powder [3]
Melting Point 85-88 °C (lit.) [1112]
Boiling Point 271.2 £ 25.0 °C (Predicted) [6]
Density 1.392 + 0.06 g/cm? (Predicted) [6]
pKa 13.69 + 0.10 (Predicted) [3]
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Safety and Handling

2,3-Dichlorobenzyl alcohol is classified as a warning-level hazard.[1] It is known to cause
skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).
[1] Standard personal protective equipment (PPE), including gloves, eye shields, and a dust
mask, is recommended during handling.[1]

Synthesis and Experimental Protocols

The primary application identified for 2,3-Dichlorobenzyl alcohol is as a chemical
intermediate in the synthesis of more complex molecules.[1][2]

Synthesis of 2,3-Dichlorobenzyl alcohol

A common laboratory-scale synthesis involves the reduction of 2,3-dichlorobenzaldehyde.[2]

Experimental Protocol:
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A solution of 2,3-dichlorobenzaldehyde (500 g, 2.85 mol) is prepared in methanol (3.5 L).
The solution is cooled to 0°C.

An alkaline solution of sodium borohydride (113.5 g, 2.975 mol) dissolved in 0.2 N sodium
hydroxide solution (241 mL) is added slowly to the cooled methanol solution over a period of
1 hour.

The reaction mixture is then stirred at room temperature for 2 hours.
To quench the reaction, the mixture is slowly poured into water (3.7 L).
The pH of the resulting mixture is adjusted to 6 using glacial acetic acid (125 mL).

The precipitated white solid product, 2,3-dichlorobenzyl alcohol, is collected by filtration.
This protocol reports a yield of 92% (467 g).[2]
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Workflow for the synthesis of 2,3-Dichlorobenzyl alcohol.
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Applications in Research and Development

The primary documented use of 2,3-Dichlorobenzyl alcohol is as a precursor or intermediate
in organic synthesis.[1][2]

Reagent in Complex Synthesis

It has been used in the preparation of complex glycoside derivatives, such as:

e methyl [2,3-dichlorobenzyl 4,7,8-tri-O-acetyl-9-azido-3,5,9-trideoxy-5-(2-
nitrophenylsulfonamido)-D-glycero-a-D-galacto-2-nonulopyranosid]onate

e methyl [2,3-dichlorobenzyl 5-acetamido-4,7,8-tri-O-acetyl-3,5,9-trideoxy-9-(4-
phenylbenzamido)-D-glycero-a-D-galacto-2-nonulopyranosid]onate[1][2]

In these syntheses, the 2,3-dichlorobenzyl group likely serves as a protecting group for a
hydroxyl or other functional group on the sugar moiety. The chlorinated benzyl group can be
advantageous due to its stability under various reaction conditions and can often be removed
through specific deprotection strategies, such as catalytic hydrogenation. The specific
properties and reactivity of the 2,3-dichloro substitution pattern may be leveraged to achieve
desired selectivity or stability in a multi-step synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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